ethyl 2-cyclopropylethanimidate hydrochloride
Overview
Description
Ethyl 2-cyclopropylethanimidate hydrochloride (ECPH) is a cyclopropyl ester of ethanimidate, which is an aliphatic amide. It is a white solid with a molecular formula of C6H11NO2•HCl and a molecular weight of 155.63 g/mol. It is soluble in water and other polar solvents. ECPH is widely used in scientific research, as it has a wide range of applications due to its unique properties.
Scientific Research Applications
Ethyl 2-cyclopropylethanimidate hydrochloride has a wide range of applications in scientific research, including in the synthesis of amides, peptides, and other organic compounds. It is also used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a reactant in the synthesis of polycyclic aromatic hydrocarbons. Additionally, this compound is used in the synthesis of polymers, as a reactant in the synthesis of polycyclic aromatic hydrocarbons, and as a catalyst in the synthesis of polymers.
Mechanism of Action
Ethyl 2-cyclopropylethanimidate hydrochloride is an aliphatic amide, and its mechanism of action is based on its ability to form hydrogen bonds with other molecules. This enables this compound to act as a catalyst in a variety of reactions, such as the formation of amides, peptides, and other organic compounds.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In studies on animals, this compound has been found to have an anti-inflammatory effect, as well as an effect on the metabolism of lipids. Additionally, this compound has been found to have an inhibitory effect on the formation of advanced glycation end products (AGEs), which are compounds that are associated with the development of age-related diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using ethyl 2-cyclopropylethanimidate hydrochloride in laboratory experiments is its low cost and availability. Additionally, this compound is easy to handle and store, and it has a wide range of applications. However, this compound is a hazardous substance and should be handled with caution. It is also not very soluble in water, so it is important to use the appropriate solvents when working with this compound.
Future Directions
The potential applications of ethyl 2-cyclopropylethanimidate hydrochloride are numerous and are still being explored. Future research could focus on the development of new methods for the synthesis of this compound, as well as on the development of new uses for this compound in scientific research. Additionally, research could focus on the development of new methods for the synthesis of amides, peptides, and other organic compounds using this compound as a catalyst. Furthermore, research could focus on the development of new methods for the synthesis of polycyclic aromatic hydrocarbons using this compound as a reactant. Finally, research could focus on the exploration of the biochemical and physiological effects of this compound and its potential applications in medicine.
Synthesis Methods
Ethyl 2-cyclopropylethanimidate hydrochloride can be synthesized via a two-step process. The first step involves the reaction of ethanimidate with a cyclopropyl halide in the presence of a base. The second step involves the addition of hydrochloric acid to the reaction mixture, which results in the formation of this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-cyclopropylethanimidate hydrochloride can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclopropylcarboxylic acid", "Ethylamine", "Thionyl chloride", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylcarboxylic acid is reacted with thionyl chloride to form cyclopropylcarbonyl chloride.", "Step 2: Ethylamine is added to the reaction mixture to form ethyl cyclopropylcarbamate.", "Step 3: Sodium hydroxide is added to the reaction mixture to hydrolyze the ethyl cyclopropylcarbamate to form ethyl 2-cyclopropylethanoate.", "Step 4: Ethyl 2-cyclopropylethanoate is reacted with thionyl chloride to form ethyl 2-cyclopropylethanoate chloride.", "Step 5: Ethyl 2-cyclopropylethanoate chloride is reacted with ethylamine to form ethyl 2-cyclopropylethanimidate.", "Step 6: Hydrochloric acid is added to the reaction mixture to form ethyl 2-cyclopropylethanimidate hydrochloride." ] } | |
CAS RN |
21572-78-1 |
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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